Cas no 1538626-88-8 (5-[(Tert-Butoxy)carbonyl]-2-oxa-5-azaspiro[3.4]octane-7-carboxylic acid)
5-[(Tert-Butoxy)carbonyl]-2-oxa-5-azaspiro[3.4]octane-7-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-[(tert-Butoxy)carbonyl]-2-oxa-5-azaspiro[3.4]octane-7-carboxylic acid
- 5-(tert-butoxycarbonyl)-2-oxa-5-azaspiro[3.4]octane-7-carboxylic acid
- 5-(tert-butoxycarbonyl)-2-oxa-5-azaspiro[3.4]octane-7-carb oxylic acid
- 5-[(t-Butoxy)carbonyl]-2-oxa-5-azaspiro[3.4]octane-7-carboxylic acid
- 5-[(2-methylpropan-2-yl)oxycarbonyl]-2-oxa-5-azaspiro[3.4]octane-7-carboxylic acid
- 5-(tert-butoxycarbonyl)-2-oxa-5-azaspiro[3.4]octane-7-carboxylicacid
- SY322664
- P20492
- SCHEMBL15416020
- PS-17720
- 5-Boc-2-oxa-5-azaspiro[3.4]octane-7-carboxylic acid
- CS-0058024
- 1538626-88-8
- DHBYWVJOFBIKRG-UHFFFAOYSA-N
- MFCD30802934
- 5-[(Tert-Butoxy)carbonyl]-2-oxa-5-azaspiro[3.4]octane-7-carboxylic acid
-
- MDL: MFCD30802934
- Inchi: 1S/C12H19NO5/c1-11(2,3)18-10(16)13-5-8(9(14)15)4-12(13)6-17-7-12/h8H,4-7H2,1-3H3,(H,14,15)
- InChI Key: DHBYWVJOFBIKRG-UHFFFAOYSA-N
- SMILES: O1CC2(C1)CC(C(=O)O)CN2C(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 257.12632271 g/mol
- Monoisotopic Mass: 257.12632271 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 369
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 76.1
- Molecular Weight: 257.28
5-[(Tert-Butoxy)carbonyl]-2-oxa-5-azaspiro[3.4]octane-7-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| ChemScence | CS-0058024-1g |
5-[(tert-Butoxy)carbonyl]-2-oxa-5-azaspiro[3.4]octane-7-carboxylic acid |
1538626-88-8 | 1g |
$1924.0 | 2022-04-27 | ||
| Chemenu | CM477417-100mg |
5-[(tert-butoxy)carbonyl]-2-oxa-5-azaspiro[3.4]octane-7-carboxylic acid |
1538626-88-8 | 95%+ | 100mg |
$292 | 2023-03-07 | |
| Chemenu | CM477417-250mg |
5-[(tert-butoxy)carbonyl]-2-oxa-5-azaspiro[3.4]octane-7-carboxylic acid |
1538626-88-8 | 95%+ | 250mg |
$466 | 2023-03-07 | |
| Chemenu | CM477417-500mg |
5-[(tert-butoxy)carbonyl]-2-oxa-5-azaspiro[3.4]octane-7-carboxylic acid |
1538626-88-8 | 95%+ | 500mg |
$776 | 2023-03-07 | |
| Chemenu | CM477417-1g |
5-[(tert-butoxy)carbonyl]-2-oxa-5-azaspiro[3.4]octane-7-carboxylic acid |
1538626-88-8 | 95%+ | 1g |
$1164 | 2023-03-07 | |
| Chemenu | CM477417-5g |
5-[(tert-butoxy)carbonyl]-2-oxa-5-azaspiro[3.4]octane-7-carboxylic acid |
1538626-88-8 | 95%+ | 5g |
$3492 | 2023-03-07 | |
| eNovation Chemicals LLC | D657203-100mg |
5-[(tert-butoxy)carbonyl]-2-oxa-5-azaspiro[3.4]octane-7-carboxylic acid |
1538626-88-8 | 97% | 100mg |
$300 | 2024-07-21 | |
| eNovation Chemicals LLC | D657203-250MG |
5-[(tert-butoxy)carbonyl]-2-oxa-5-azaspiro[3.4]octane-7-carboxylic acid |
1538626-88-8 | 97% | 250mg |
$480 | 2024-07-21 | |
| eNovation Chemicals LLC | D657203-500MG |
5-[(tert-butoxy)carbonyl]-2-oxa-5-azaspiro[3.4]octane-7-carboxylic acid |
1538626-88-8 | 97% | 500mg |
$800 | 2024-07-21 | |
| eNovation Chemicals LLC | D657203-1G |
5-[(tert-butoxy)carbonyl]-2-oxa-5-azaspiro[3.4]octane-7-carboxylic acid |
1538626-88-8 | 97% | 1g |
$1205 | 2024-07-21 |
5-[(Tert-Butoxy)carbonyl]-2-oxa-5-azaspiro[3.4]octane-7-carboxylic acid Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on 5-[(Tert-Butoxy)carbonyl]-2-oxa-5-azaspiro[3.4]octane-7-carboxylic acid
Introduction to 5-[(Tert-Butoxy)carbonyl]-2-oxa-5-azaspiro[3.4]octane-7-carboxylic Acid (CAS No. 1538626-88-8)
5-[(Tert-Butoxy)carbonyl]-2-oxa-5-azaspiro[3.4]octane-7-carboxylic acid, identified by its CAS number 1538626-88-8, is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of spirocyclic derivatives, which are known for their unique structural and functional properties. The presence of both oxygen and nitrogen atoms in its molecular framework imparts distinct reactivity and binding capabilities, making it a valuable intermediate in the synthesis of various bioactive molecules.
The structural motif of 5-[(Tert-Butoxy)carbonyl]-2-oxa-5-azaspiro[3.4]octane-7-carboxylic acid consists of a spirocyclic core, which is a key feature that contributes to its stability and versatility in chemical transformations. The spirocyclic structure arises from the fusion of two heterocyclic rings, specifically an oxacycloalkane and an azacycloalkane, creating a rigid framework that can be exploited in drug design. This particular compound features a tert-butoxycarbonyl (Boc) protecting group on one of its carboxylate functionalities, which is commonly employed in peptide synthesis to protect the amine group during coupling reactions.
In recent years, there has been a surge in research focused on spirocyclic compounds due to their potential applications in medicinal chemistry. The unique conformational rigidity provided by the spirocyclic core allows for precise tuning of molecular interactions, making these compounds ideal candidates for developing novel therapeutic agents. Specifically, 5-[(Tert-Butoxy)carbonyl]-2-oxa-5-azaspiro[3.4]octane-7-carboxylic acid has been explored as a building block for the synthesis of peptidomimetics, which are designed to mimic the bioactivity of natural peptides while avoiding their drawbacks such as rapid degradation and immunogenicity.
The Boc group in this compound plays a crucial role in its synthetic utility. The tert-butoxycarbonyl protecting group is renowned for its stability under a wide range of reaction conditions, making it an excellent choice for multi-step synthetic routes. This stability ensures that the Boc group can be selectively removed at the appropriate stage of synthesis, allowing for controlled access to the reactive carboxylate functionality. This characteristic is particularly valuable in complex synthetic schemes where orthogonal protection-deprotection strategies are required.
Recent advancements in computational chemistry have further highlighted the potential of spirocyclic compounds like 5-[(Tert-Butoxy)carbonyl]-2-oxa-5-azaspiro[3.4]octane-7-carboxylic acid. Molecular modeling studies have demonstrated that the spirocyclic core can adopt multiple conformations, which can be fine-tuned by substituent effects and solvent interactions. These studies have provided insights into how the structural features of this compound can influence its binding affinity and selectivity towards biological targets. Such insights are crucial for designing molecules with enhanced pharmacological properties.
The pharmaceutical industry has shown particular interest in spirocyclic compounds due to their potential as drug candidates. Spirocyclic scaffolds have been incorporated into various therapeutic agents, including those targeting neurological disorders, infectious diseases, and cancer. For instance, spirocyclic peptides have been investigated for their ability to modulate protein-protein interactions, which is a key mechanism underlying many diseases. The workhorse nature of 5-[(Tert-Butoxy)carbonyl]-2-oxa-5-azaspiro[3.4]octane-7-carboxylic acid as a precursor in peptide synthesis underscores its importance in this context.
The synthesis of 5-[(Tert-Butoxy)carbonyl]-2-oxa-5-azaspiro[3.4]octane-7-carboxylic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. The spirocyclic core is typically formed through a cyclocondensation reaction between appropriate precursors, followed by functional group modifications to introduce the Boc protecting group and other necessary substituents. Advances in synthetic methodologies have enabled more efficient and scalable production processes for these complex molecules.
In conclusion, 5-[(Tert-Butoxy)carbonyl] -2--oxa--5--azaspiro[3.[4][3]] -[8][7]-carboxylic acid (CAS No.1538626-88-8) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and synthetic versatility make it a valuable tool for developing novel therapeutic agents. As research continues to uncover new applications for spirocyclic compounds, compounds like this are poised to play an increasingly important role in drug discovery and development.
1538626-88-8 (5-[(Tert-Butoxy)carbonyl]-2-oxa-5-azaspiro[3.4]octane-7-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)